Cas no 7472-23-3 ( )
structure
Product Name:
CAS No:7472-23-3
MF:C13H14O3
MW:218.248464107513
CID:980051
PubChem ID:344803
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (2-oxocyclohexyl) benzoate
- 2-(benzoyloxy)cyclohexanone
- 2-benzoyloxy cyclohexanone
- 2-benzoyloxy-1-cyclohexanone
- 2-benzoyloxy-cyclohexanone
- 2-oxocyclohexyl benzoate
- AC1L81E7
- KB-206321
- NSC401916
- SureCN4703081
- Z19825599
- DTXSID30322722
- 7472-23-3
- NSC-401916
- AKOS033714298
- SCHEMBL4703081
-
-
- Inchi: 1S/C13H14O3/c14-11-8-4-5-9-12(11)16-13(15)10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
- InChI Key: LEVSNIXDZWEGEC-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1)=O)C1C(CCCC1)=O
Computed Properties
- Exact Mass: 218.09432
- Monoisotopic Mass: 218.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
- LogP: 2.35510
Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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